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Compound of Interest

Compound Name: 2-Iodoaniline

Cat. No.: B362364 Get Quote

An In-depth Technical Guide to 2-Iodoaniline: Safety and Handling Precautions

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Iodoaniline (CAS

No: 615-43-0), an aniline derivative used in various laboratory and manufacturing applications.

[1][2] Adherence to these guidelines is critical to ensure the safety of laboratory personnel and

to maintain environmental compliance. The information is compiled from multiple safety data

sheets (SDS) and chemical safety resources.

Hazard Identification and Classification
2-Iodoaniline is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in

contact with skin.[1][3] It causes skin and eye irritation and may cause respiratory irritation.[1]

Table 1: GHS Hazard Classification for 2-Iodoaniline
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic/Harmful if

swallowed

Acute Toxicity, Dermal Category 3 / 4
H311/H312: Toxic/Harmful in

contact with skin

Acute Toxicity, Inhalation Category 3 / 4
H331/H332: Toxic/Harmful if

inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

Note: Classifications can vary slightly between suppliers.

The toxicological properties of this substance have not been fully investigated. Chronic

exposure may lead to a toxic syndrome from iodide overdose, characterized by symptoms like

excessive salivation, headache, fever, and skin rashes. The material may also induce

methemoglobinemia, leading to cyanosis.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Iodoaniline is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-Iodoaniline
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Property Value Source

CAS Number 615-43-0

Molecular Formula C₆H₆IN

Molecular Weight 219.02 g/mol

Appearance
Yellow to dark brown

crystalline powder

Melting Point 55-58 °C

Flash Point > 110 °C / > 230 °F

Solubility
Soluble in alcohol, ether, and

benzene; insoluble in water.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure risk.

Handling Protocols
Ventilation: Use only outdoors or in a well-ventilated area. Provide appropriate exhaust

ventilation where dust is formed.

Personal Contact: Avoid all personal contact, including inhalation of dust. Do not get in eyes,

on skin, or on clothing.

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product. Contaminated work clothing should not be allowed out of the

workplace.
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Start: Prepare to Handle
2-Iodoaniline

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Handle Chemical
Avoid dust, contact, and inhalation

Store Properly
(Tightly closed, cool, dry, dark)

Clean Work Area
& Decontaminate

Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: General Safe Handling Workflow for 2-Iodoaniline.
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Storage Conditions
Store in a cool, dry, well-ventilated area away from incompatible substances.

Keep the container tightly closed.

The substance is light-sensitive; store in a dark place.

Recommended storage may include refrigeration.

Table 3: Incompatible Materials and Hazardous Decomposition Products

Category Examples Source

Incompatible Materials

Strong oxidizing agents, acids,

acid chlorides, acid

anhydrides, chloroformates.

Hazardous Decomposition

Products

Nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO2), hydrogen iodide, other

irritating and toxic fumes.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Engineering Controls: Facilities should be equipped with an eyewash station and a safety

shower close to the workstation.

Personal Protective Equipment (PPE): A summary of required PPE is provided in the table

below.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Source

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (conforming to EN166

or OSHA 29 CFR 1910.133).

Skin Protection

Wear appropriate protective

gloves (inspected prior to use)

and clothing to prevent skin

exposure.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation is experienced.

First Aid Measures
Immediate medical attention is required in case of exposure. Always show the safety data

sheet to the attending physician.

Exposure Event Immediate Action

Medical Attention

Skin Contact Wash with soap & water for 15 min.
Remove contaminated clothing.

Eye Contact Rinse with water for 15 min.
Lift eyelids.

Inhalation Move to fresh air.
Give artificial respiration if not breathing.

Ingestion
Rinse mouth.

Give 2-4 cups of water/milk.
Do NOT induce vomiting.

Get Medical Aid
IMMEDIATELY
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Click to download full resolution via product page

Caption: Emergency First Aid Response Workflow.

Protocol for Emergency Response
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: Get medical aid. Wash off immediately with plenty of soap and water for at

least 15 minutes while removing contaminated clothing and shoes.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: Never give anything by mouth to an unconscious person. If the victim is conscious

and alert, give 2-4 cupfuls of milk or water. Get medical aid immediately. Do NOT induce

vomiting.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: The substance is non-combustible but may decompose upon heating to

produce corrosive and/or toxic fumes. During a fire, irritating and highly toxic gases such as

nitrogen oxides, carbon monoxide, and hydrogen iodide may be generated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH approved (or equivalent), and full protective gear.

Accidental Release Measures (Spill Protocol)
In case of a spill, personnel should be evacuated from the area. Do not let the product enter

drains.
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Spill Detected

Wear Full PPE
(Respirator, Gloves, Goggles, Suit)

Ensure Adequate Ventilation

Contain Spill
Prevent entry into drains

Use Dry Cleanup Procedure
(Sweep or absorb material)

Place in a closed, suitable
container for disposal

Clean affected area

Dispose of waste via
licensed disposal company

Spill Managed

Click to download full resolution via product page

Caption: Accidental Spill Cleanup Procedure.
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Personal Precautions: Use personal protective equipment as required. Avoid breathing dust,

vapors, mist, or gas.

Environmental Precautions: Should not be released into the environment.

Methods for Cleaning Up:

Clean up spills immediately.

Use dry clean-up procedures and avoid generating dust.

Sweep up or absorb the material.

Place the material into a suitable, clean, dry, closed container for disposal.

Disposal Considerations
Waste disposal must be conducted in accordance with all local, regional, and national

regulations.

Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company. One method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.

Contaminated Packaging: Dispose of as unused product. Containers may still present a

chemical hazard when empty and should be handled accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b362364#2-iodoaniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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